![molecular formula C6H14N2O2 B6272359 methyl N-methyl-N-[2-(methylamino)ethyl]carbamate CAS No. 74448-00-3](/img/no-structure.png)
methyl N-methyl-N-[2-(methylamino)ethyl]carbamate
Overview
Description
“Methyl N-methyl-N-[2-(methylamino)ethyl]carbamate” is an organic compound with the molecular formula C9H20N2O2 . It is also known by other names such as “tert-butyl methyl (2-(methylamino)ethyl)carbamate”, “N1-Boc-N1,N2-dimethyl-1,2-ethanediamine”, and “tert-butyl N-Methyl-N-[2-(MethylaMino)ethyl]carbaMate” among others .
Molecular Structure Analysis
The molecular structure of “methyl N-methyl-N-[2-(methylamino)ethyl]carbamate” consists of a carbamate group (OC(O)NH) attached to a methyl group and a 2-(methylamino)ethyl group . The exact 3D structure can be determined using computational chemistry methods or obtained from crystallographic databases.
Physical And Chemical Properties Analysis
“Methyl N-methyl-N-[2-(methylamino)ethyl]carbamate” is a liquid that is colorless to light yellow in color . It has a predicted boiling point of 244.5±19.0 °C and a predicted density of 0.957±0.06 g/cm3 . The compound should be stored under inert gas (nitrogen or Argon) at 2–8 °C .
Scientific Research Applications
Pesticide Analysis in Food
A high throughput analytical method was developed for the detection of N-methyl carbamate pesticides in fruits and vegetables. This method, which requires no cleanup steps and has a broad applicability, underscores the relevance of N-methyl carbamates in food safety and monitoring (Goto et al., 2006).
Bioreduction with Yeast Cells
Studies using yeast whole cell bioreactors, specifically Saccharomyces cerevisiae, Geotrichum ludwigii, and Geotrichum candidum, demonstrated their utility in the bioreduction of certain carbamates, leading to high enantiomeric purity of the products. This highlights the potential of using microorganisms in the enantioselective synthesis of complex organic compounds (Zarevúcká et al., 2004).
CO2 Capture Absorbents
Research into the structure-activity relationship of diamines and MEA showed that certain molecular structures, like methyl and ethyl groups or hydroxyl groups, can affect the absorption rate and stability of carbamates in CO2 capture processes. This suggests that N-methyl carbamates could play a role in the development of more efficient CO2 capture technologies (Wu et al., 2019).
Mechanism of Action
Safety and Hazards
Specific safety and hazard information for “methyl N-methyl-N-[2-(methylamino)ethyl]carbamate” is not provided in the search results. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and contamination. Material Safety Data Sheets (MSDS) or Safety Data Sheets (SDS) should be consulted for detailed safety information .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl N-methyl-N-[2-(methylamino)ethyl]carbamate involves the reaction of N-methyl-N-[2-(methylamino)ethyl]carbamoyl chloride with methanol in the presence of a base.", "Starting Materials": [ "N-methyl-N-[2-(methylamino)ethyl]carbamoyl chloride", "Methanol", "Base (e.g. triethylamine)" ], "Reaction": [ "Add N-methyl-N-[2-(methylamino)ethyl]carbamoyl chloride to a flask", "Add methanol to the flask", "Add base to the flask", "Stir the mixture at room temperature for several hours", "Filter the mixture to remove any solids", "Concentrate the filtrate under reduced pressure", "Purify the resulting product by recrystallization or chromatography" ] } | |
CAS RN |
74448-00-3 |
Product Name |
methyl N-methyl-N-[2-(methylamino)ethyl]carbamate |
Molecular Formula |
C6H14N2O2 |
Molecular Weight |
146.2 |
Purity |
80 |
Origin of Product |
United States |
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